Cas no 39268-70-7 (2-Pyrimidinamine, 5-(2-methylpropyl)- (9CI))

• Product Name: 2-Pyrimidinamine, 5-(2-methylpropyl)- (9CI)
• CAS No: 39268-70-7
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 924403
• PubChem ID: 45117326
• Update Time: 2025-05-22

2-Pyrimidinamine, 5-(2-methylpropyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 5-(2-methylpropyl)- (9CI)
• 5-(2-methylpropyl)pyrimidin-2-amine
• 2-Amino-5-isobutylpyrimidin
• 2-PYRIMIDINAMINE, 5-(2-METHYLPROPYL)-
• 5-(2-METHYLPROPYL)-2-PYRIMIDINAMINE
• 5-ISOBUTYLPYRIMIDIN-2-AMINE
• 5-isobutyl-pyrimidin-2-ylamine
• AB60175
• CTK8I5649
• SCHEMBL13599964
• AKOS006305792
• DB-282529
• 39268-70-7
• EN300-2982407

• Inchi： 1S/C8H13N3/c1-6(2)3-7-4-10-8(9)11-5-7/h4-6H,3H2,1-2H3,(H2,9,10,11)
• InChI Key： YAKIJEZSDKOGGQ-UHFFFAOYSA-N
• SMILES： N1C(N)=NC=C(C=1)CC(C)C

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on 2-Pyrimidinamine, 5-(2-methylpropyl)- (9CI)

Exploring 2-Pyrimidinamine, 5-(2-methylpropyl)- (9CI) (CAS No. 39268-70-7): Properties, Applications, and Industry Insights

2-Pyrimidinamine, 5-(2-methylpropyl)- (9CI), with the CAS number 39268-70-7, is a specialized organic compound that has garnered attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique molecular structure, featuring a 2-methylpropyl substituent at the 5-position of the pyrimidine ring. Its chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and crop protection formulations.

The growing interest in pyrimidine-based compounds like 5-(2-methylpropyl)-2-pyrimidinamine stems from their versatility in medicinal chemistry. Researchers are particularly focused on how modifications to the pyrimidine core, such as the introduction of the isobutyl group in this case, can influence biological activity. Recent studies suggest that such structural variations may lead to improved pharmacokinetic properties in potential therapeutic agents, addressing current challenges in drug development such as bioavailability and metabolic stability.

In the agrochemical sector, 39268-70-7 has shown promise as a building block for novel crop protection agents. With increasing global concerns about food security and sustainable agriculture, compounds like 2-Pyrimidinamine, 5-(2-methylpropyl)- are being investigated for their potential in developing more effective and environmentally friendly pesticides. The compound's structural features may contribute to targeted action against specific pests while minimizing impact on beneficial organisms.

The synthesis of CAS 39268-70-7 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches emphasize green chemistry principles, aligning with the pharmaceutical industry's push toward more sustainable manufacturing processes. Researchers are exploring catalytic methods and solvent optimization to improve the efficiency of producing this valuable intermediate.

Analytical characterization of 5-(2-methylpropyl)-2-pyrimidinamine employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for quality control in both research and industrial settings, ensuring the compound meets stringent purity requirements for its intended applications. The development of robust analytical protocols has become increasingly important as regulatory standards for chemical intermediates continue to evolve.

Market trends indicate growing demand for specialized pyrimidine derivatives like 39268-70-7, particularly in regions with strong pharmaceutical and agrochemical industries. The compound's unique structural features make it attractive for patent-protected applications, driving interest from both established chemical manufacturers and innovative startups. Industry analysts project steady growth in this market segment, supported by ongoing research into novel applications.

From a regulatory perspective, 2-Pyrimidinamine, 5-(2-methylpropyl)- (9CI) is subject to standard chemical safety protocols, with comprehensive material safety data available for proper handling. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with this or any chemical substance. The compound's stability profile makes it suitable for standard storage conditions, contributing to its practicality in various research and industrial applications.

Recent scientific literature highlights several emerging applications for CAS 39268-70-7 beyond its traditional uses. These include potential roles in materials science, where pyrimidine derivatives are being explored for electronic applications, and in chemical biology as probes for studying biological systems. The compound's versatility underscores the importance of fundamental chemical research in driving innovation across multiple disciplines.

Quality standards for 5-(2-methylpropyl)-2-pyrimidinamine continue to evolve, with manufacturers implementing increasingly rigorous specifications to meet the needs of advanced applications. This includes control of impurities at parts-per-million levels and detailed characterization of physicochemical properties. Such quality improvements are essential for applications in sensitive areas like pharmaceutical development.

The future outlook for 2-Pyrimidinamine, 5-(2-methylpropyl)- (9CI) appears promising, with ongoing research uncovering new potential applications. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound and its derivatives are likely to play increasingly important roles in addressing challenges in healthcare, agriculture, and beyond. The intersection of traditional chemical expertise with modern computational and analytical techniques is opening new possibilities for this versatile molecular scaffold.